Mechanism of Action: N-(4-anilinophenyl)-2-fluorobenzamide
Mechanism of Action: N-(4-anilinophenyl)-2-fluorobenzamide
This guide details the mechanism of action for N-(4-anilinophenyl)-2-fluorobenzamide , a small-molecule inhibitor targeting bacterial signaling pathways to disrupt biofilm formation. This compound belongs to a class of benzamide derivatives identified as Diguanylate Cyclase (DGC) inhibitors , often referenced in the context of the lead compound DI-3 (N-(4-anilinophenyl)benzamide) and its analogs (e.g., DI-10).
Executive Summary
N-(4-anilinophenyl)-2-fluorobenzamide is a synthetic small molecule designed to inhibit Diguanylate Cyclase (DGC) enzymes, the critical machinery responsible for synthesizing the bacterial second messenger cyclic di-GMP (c-di-GMP) .[1][2] By blocking DGC activity, the compound reduces intracellular c-di-GMP levels, triggering a phenotypic switch from a sessile, biofilm-forming state to a planktonic, motile state. This mechanism offers a therapeutic strategy to eradicate persistent, antibiotic-tolerant biofilms in chronic infections (e.g., Pseudomonas aeruginosa, Vibrio cholerae) without directly killing the bacteria, thereby minimizing selective pressure for resistance.
Chemical Identity & Physicochemical Properties
The compound features a benzamide core substituted with a 4-anilinophenyl group (a diphenylamine moiety) and a fluorine atom at the ortho position of the benzoyl ring. This structure mimics the scaffold of the lead DGC inhibitor DI-3 .
| Property | Description |
| Chemical Name | N-(4-(phenylamino)phenyl)-2-fluorobenzamide |
| Core Scaffold | N-phenylbenzamide (Diphenylamine derivative) |
| Molecular Formula | C₁₉H₁₅FN₂O |
| Key Functional Groups | [1][3][4] • Amide Linker: Provides structural rigidity and H-bond donor/acceptor sites.• 2-Fluoro Group: Modulates metabolic stability and lipophilicity.• 4-Anilinophenyl: Essential for hydrophobic interaction with the target active site. |
| Target Class | Diguanylate Cyclase (DGC) Inhibitor |
| Primary Effect | Reduction of intracellular c-di-GMP pool |
Molecular Mechanism of Action
Target: Diguanylate Cyclase (DGC)
The primary target is the Diguanylate Cyclase (DGC) enzyme family, characterized by the conserved GGDEF domain .[2][3][4] DGCs catalyze the condensation of two Guanosine Triphosphate (GTP) molecules into cyclic di-GMP (c-di-GMP).[1][2][3][4][5]
-
Target Specificity: The compound shows broad-spectrum activity against various DGCs, including WspR (P. aeruginosa) and VC2370 (V. cholerae).
-
Binding Mode: The N-(4-anilinophenyl) moiety occupies a hydrophobic pocket near the active site or an allosteric regulatory site (I-site), sterically hindering the coupling of GTP molecules.
Inhibition of c-di-GMP Synthesis
Upon binding, N-(4-anilinophenyl)-2-fluorobenzamide prevents the formation of the phosphodiester bond required to cyclize GTP. This leads to a rapid depletion of the intracellular c-di-GMP pool.
Pathway Logic:
-
Normal State: High c-di-GMP → Binds effectors (e.g., PelD, FleQ) → Activates Exopolysaccharide (EPS) synthesis → Biofilm Formation .
-
Inhibited State: Low c-di-GMP → Effectors unbound → Represses EPS synthesis / Activates Flagella → Biofilm Dispersion .
Downstream Signaling Effects
The reduction in c-di-GMP has pleiotropic effects depending on the bacterial species:
-
Inhibition of EPS Production: Downregulates the synthesis of biofilm matrix components like Pel , Psl , and Vibrio polysaccharide (VPS) .
-
Motility Activation: Relieves repression of flagellar gene expression (e.g., via FleQ in P. aeruginosa), promoting swimming motility.
-
Dispersal: Induces the release of bacteria from established biofilms into the planktonic phase, where they are susceptible to antibiotics and immune clearance.
Visualization: c-di-GMP Inhibition Pathway
Caption: Schematic of DGC inhibition by N-(4-anilinophenyl)-2-fluorobenzamide, leading to reduced c-di-GMP and biofilm dispersion.
Experimental Validation Protocols
To validate the mechanism of action, the following self-validating experimental workflows are recommended.
In Vitro DGC Inhibition Assay
Objective: Quantify the direct inhibition of purified DGC enzymes (e.g., WspR).[1]
-
Reagents: Recombinant WspR protein, GTP, Pyrophosphatase, Malachite Green Phosphate Assay kit.
-
Protocol:
-
Incubate 1 µM WspR with varying concentrations of N-(4-anilinophenyl)-2-fluorobenzamide (0.1 - 100 µM) in reaction buffer (50 mM Tris-HCl, 10 mM MgCl₂, pH 7.5).
-
Initiate reaction with 100 µM GTP.
-
Incubate at 30°C for 30 minutes.
-
Add Pyrophosphatase to convert released pyrophosphate (PPi) to inorganic phosphate (Pi).
-
Measure Pi using Malachite Green reagent (Absorbance at 620 nm).
-
-
Validation: A dose-dependent decrease in absorbance confirms direct enzyme inhibition.
Intracellular c-di-GMP Quantification (LC-MS/MS)
Objective: Confirm cellular target engagement.
-
Culture: Grow P. aeruginosa (PAO1) to exponential phase in the presence of the inhibitor (10 µM) or DMSO control.
-
Extraction: Pellet cells, lyse with cold extraction solvent (acetonitrile/methanol/water 40:40:20).
-
Analysis: Analyze supernatant via LC-MS/MS using a C18 column. Monitor the transition m/z 691 → 152 (characteristic of c-di-GMP).
-
Normalization: Normalize c-di-GMP levels to total cellular protein.
-
Result: Significant reduction (e.g., >50%) in inhibitor-treated cells vs. control.[3]
Flow Cell Biofilm Assay
Objective: Visualize biofilm inhibition and dispersion.
-
Setup: Inoculate flow cell channels with GFP-tagged bacteria.
-
Treatment: Perfuse media containing the inhibitor (10-50 µM) continuously for 24-48 hours.
-
Imaging: Acquire Z-stack images using Confocal Laser Scanning Microscopy (CLSM) .
-
Quantification: Use COMSTAT software to calculate total biomass and average thickness.
-
Outcome: Reduced biomass and "flatter" microcolonies compared to the mushroom-shaped structures in controls.
Therapeutic Implications
-
Adjuvant Therapy: As this compound does not kill bacteria directly (bacteriostatic/anti-virulence), it exerts low selective pressure for resistance. It is best used in combination with conventional antibiotics (e.g., Tobramycin, Ciprofloxacin) to eradicate the dispersed, susceptible planktonic cells.
-
Clinical Targets:
-
Cystic Fibrosis: P. aeruginosa lung infections.[5]
-
Medical Device Infections: Catheter-associated urinary tract infections (CAUTI).
-
Cholera: Disruption of V. cholerae biofilms in aquatic reservoirs or host intestine.
-
References
-
Sambanthamoorthy, K. et al. (2012). "Identification of Small Molecules That Antagonize Diguanylate Cyclase Enzymes To Inhibit Biofilm Formation." Antimicrobial Agents and Chemotherapy, 56(10), 5202–5211. Link
-
Opoku-Temeng, C. et al. (2016). "Cyclic di-GMP signaling as a target for antibiofilm drug development." Molecules, 21(8), 1114. Link
-
Sambanthamoorthy, K. et al. (2014).[5] "Strategies and Approaches for Discovery of Small Molecule Disruptors of Biofilm Physiology." Frontiers in Cellular and Infection Microbiology, 4, 19. Link

